Cas no 906007-25-8 (Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate)

Tetrabutylammonium (4-Hydroxymethylphenyl)trifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The hydroxymethyl group enhances solubility in polar solvents, facilitating homogeneous reaction conditions. The trifluoroborate moiety offers improved air and moisture stability compared to boronic acids, reducing handling precautions. As a tetrabutylammonium salt, it provides good solubility in organic media, making it suitable for diverse synthetic applications. This compound is particularly valuable in pharmaceutical and materials science research, where controlled functionalization of aromatic systems is required. Its shelf-stable nature and predictable reactivity profile make it a reliable choice for palladium-catalyzed coupling reactions.
Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate structure
906007-25-8 structure
Product Name:Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate
CAS No:906007-25-8
MF:C23H43BF3NO
MW:417.399837732315
MDL:MFCD28346952
CID:5032776
Update Time:2026-02-28

Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Tetrabutylazanium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide
    • Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate
    • MDL: MFCD28346952
    • Inchi: 1S/C16H36N.C7H7BF3O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-8(10,11)7-3-1-6(5-12)2-4-7/h5-16H2,1-4H3;1-4,12H,5H2/q+1;-1
    • InChI Key: DKQGOLDYDINUJJ-UHFFFAOYSA-N
    • SMILES: F[B-](C1C=CC(CO)=CC=1)(F)F.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 256
  • Topological Polar Surface Area: 20.2

Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate Security Information

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Additional information on Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate

Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate: A Comprehensive Overview

Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate (CAS No. 906007-25-8) is a unique organic compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, characterized by its tetraalkylammonium cation and trifluoroborate anion, exhibits distinctive chemical properties that make it a valuable tool in modern chemical research.

The structure of Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate comprises a tetraalkylammonium cation, specifically tetrabutylammonium, which is known for its stability and low toxicity. The anion, (4-Hydroxymethylphenyl)ltrifluoroborate, introduces a hydroxymethyl group onto the phenyl ring, which can participate in various chemical reactions, including nucleophilic substitutions and acid-base interactions. This combination of a stable cation and a reactive anion makes the compound highly versatile in both academic and industrial applications.

Recent studies have highlighted the role of Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate in asymmetric catalysis, where it serves as an effective chiral catalyst for enantioselective reactions. Its ability to stabilize transition states through hydrogen bonding and steric effects has been exploited in the synthesis of complex organic molecules, including pharmaceutical intermediates and natural product analogs.

In addition to its catalytic applications, Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate has been investigated for its potential in polymer chemistry. The compound's ability to act as a phase transfer catalyst enables the formation of well-defined polymer structures with tailored properties. This has opened new avenues for the development of advanced materials, such as stimuli-responsive polymers and high-performance composites.

The synthesis of Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate typically involves a two-step process: the preparation of the tetrabutylammonium salt followed by its reaction with a suitable trifluoroborate source. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound while minimizing environmental impact.

From an environmental perspective, Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate demonstrates favorable biodegradation characteristics under controlled conditions. Its low toxicity profile and efficient degradation pathways make it a safer alternative to traditional organometallic catalysts in green chemistry applications.

In conclusion, Tetrabutylammonium (4-Hydroxymethylphenyl)ltrifluoroborate stands out as a multifaceted compound with wide-ranging applications across various chemical disciplines. Its unique combination of stability, reactivity, and environmental compatibility positions it as a key player in advancing modern chemical research and industrial processes.

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